Cas no 22524-35-2 (3-Hydroxythietane 1,1-dioxide)

• Product Name: 3-Hydroxythietane 1,1-dioxide
• CAS No: 22524-35-2
• MF: C₃H₆O₃S
• MW: 122.142940044403
• MDL: MFCD22741759
• CID: 260649
• PubChem ID: 265635
• Update Time: 2025-11-02

3-Hydroxythietane 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxythietane 1,1-dioxide
• 3-Thietanol,1,1-dioxide
• 3-Hydroxymethyl-thietan-1,1-dioxid
• 3-Hydroxythietan-1,1-dioxid
• 3-Hydroxy-thietan-1.1-dioxid
• 3-hydroxy-thietane 1,1-dioxide
• 3-Thietanol,1-dioxide
• 3-Thiethanol-1.1-dioxid
• AC1L6EDX
• AC1Q6YSI
• NCIOpen2_001821
• NSC101855
• 3-Hydroxy-thietane-1,1-dione
• 1,1-bis(oxidanylidene)thietan-3-ol
• 22524-35-2
• 1,1-dioxothietan-3-ol
• DS-5600
• SY097853
• CS-0051343
• MFCD22741759
• NSC-101855
• O11016
• HV2
• 3-Hydroxy-1lambda6-thietane-1,1-dione
• EN300-76054
• AKOS022171517
• A925521
• GSX9RM6388
• 3-Thietanol, 1,1-dioxide
• SCHEMBL10654177
• DTXSID60295430
• FT-0698046
• 1,1-Dioxo-1I>>6-thietan-3-ol
• 1, 1-dioxothietan-3-ol
• 3-hydroxythietane1,1-dioxide
• 3-HYDROXY-1??-THIETANE-1,1-DIONE
• DB-014294

• MDL： MFCD22741759
• Inchi： 1S/C3H6O3S/c4-3-1-7(5,6)2-3/h3-4H,1-2H2
• InChI Key： CIUZABLJPXPIFC-UHFFFAOYSA-N
• SMILES： S1(CC(C1)O)(=O)=O

Computed Properties

• Exact Mass: 122.00378
• Monoisotopic Mass: 122.003765
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.8
• XLogP3: -1.2

Experimental Properties

• Density: 1.638
• Boiling Point: 398.1°C at 760 mmHg
• Flash Point: 194.6°C
• Refractive Index: 1.563
• PSA: 54.37
• LogP: -0.14350

3-Hydroxythietane 1,1-dioxide Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfones

Additional information on 3-Hydroxythietane 1,1-dioxide

3-Hydroxythietane 1,1-dioxide (CAS No. 22524-35-2): Properties, Applications, and Research Insights

3-Hydroxythietane 1,1-dioxide (CAS No. 22524-35-2) is a specialized sulfur-containing heterocyclic compound that has garnered significant attention in pharmaceutical and material science research. This thietane derivative features a unique molecular structure combining a four-membered ring with both hydroxyl and sulfone functional groups, making it valuable for drug intermediate synthesis and polymer modification applications.

The compound's chemical stability and reactivity profile make it particularly interesting for researchers developing targeted therapeutics. Recent studies highlight its potential as a building block for bioactive molecules, especially in the design of enzyme inhibitors and receptor modulators. The presence of both hydroxyl group and sulfone moiety allows for diverse chemical transformations, enabling the creation of various derivatives with tailored properties.

In material science, 3-Hydroxythietane 1,1-dioxide serves as a precursor for high-performance polymers. Its incorporation into polymer chains can enhance thermal stability and mechanical properties, making it valuable for advanced material development. Researchers are particularly interested in its application for creating sulfone-containing polymers with improved durability and chemical resistance.

The synthesis of 3-Hydroxythietane 1,1-dioxide typically involves ring-closing reactions of appropriate precursors followed by oxidation steps. Recent advancements in green chemistry approaches have focused on optimizing these synthetic routes to improve yields while reducing environmental impact. These developments align with current industry trends toward sustainable chemical production.

Analytical characterization of 3-Hydroxythietane 1,1-dioxide employs standard techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography. The compound typically appears as a white to off-white crystalline solid with good solubility in polar organic solvents. Its physicochemical properties make it suitable for various laboratory applications and industrial processes.

Current research trends explore the biological activity of 3-Hydroxythietane 1,1-dioxide derivatives, particularly their potential as anti-inflammatory agents and antimicrobial compounds. The sulfone group's electron-withdrawing properties combined with the hydroxyl group's hydrogen bonding capacity create interesting molecular interactions that may be exploited for drug design purposes.

From a commercial perspective, 3-Hydroxythietane 1,1-dioxide remains a niche chemical with growing demand in specialty chemical markets. Manufacturers are developing scalable synthesis protocols to meet increasing research needs while maintaining high purity standards. The compound's price per gram varies significantly based on purity level and supplier capabilities.

Safety considerations for handling 3-Hydroxythietane 1,1-dioxide follow standard laboratory safety protocols. While not classified as highly hazardous, proper personal protective equipment including gloves and eye protection is recommended when working with this chemical. Storage typically requires cool, dry conditions in tightly sealed containers to maintain stability.

The future outlook for 3-Hydroxythietane 1,1-dioxide research appears promising, with potential applications emerging in medicinal chemistry, material science, and catalysis. Ongoing studies investigate its use as a ligand in coordination chemistry and as a monomer for specialty polymers. As synthetic methodologies improve and new applications are discovered, this compound may gain broader significance in chemical innovation.

For researchers seeking 3-Hydroxythietane 1,1-dioxide suppliers, several chemical manufacturers and laboratory reagent companies offer this compound in various quantities. Quality verification through analytical certificates and spectroscopic data is recommended when sourcing this material for sensitive applications. The compound's technical specifications should be carefully reviewed to ensure suitability for intended uses.

In conclusion, 3-Hydroxythietane 1,1-dioxide (CAS No. 22524-35-2) represents an interesting sulfur heterocycle with diverse potential across multiple scientific disciplines. Its unique molecular architecture and functional group arrangement continue to inspire innovative research applications, making it a compound worth watching in the evolving landscape of specialty chemicals and pharmaceutical intermediates.